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Compound of Interest

Compound Name: (E)-AG 99

Cat. No.: B15613113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

(E)-AG 99, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.

I. Introduction
(E)-AG 99, also known as Tyrphostin 46, is a selective inhibitor of EGFR kinase.[1][2][3] It

functions as a competitive inhibitor against both the substrate polyGAT and ATP.[1] By blocking

the tyrosine phosphorylation activity of the EGFR, (E)-AG 99 serves as a valuable tool for

studying cellular signaling pathways and for investigating the role of EGFR in various

physiological and pathological processes, including cancer cell proliferation and survival.[1][2]

[4] It has been shown to induce cell death in normal and cancer cells through the activation of

caspase-like proteases.[1][2]

II. Quantitative Data Summary
The following table summarizes the key quantitative data for (E)-AG 99.
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Property Value Reference(s)

Molecular Formula C₁₀H₈N₂O₃ [1][4]

Molecular Weight 204.18 g/mol [1][3]

CAS Number 122520-85-8 [1][4]

Appearance Powder [1]

Purity ≥99% (HPLC) [2]

Solubility in DMSO 20 mg/mL to 41 mg/mL [3][4]

IC₅₀ for EGFR Kinase 10 µM [1][2][4]

Storage (Powder) -20°C for up to 3 years [3]

Storage (in DMSO)
-80°C for up to 1 year; -20°C

for up to 1 month
[3]

Stability (Overall) ≥ 4 years [4]

III. Signaling Pathway
(E)-AG 99 primarily targets the EGFR signaling pathway. Ligand binding to EGFR induces

receptor dimerization and subsequent autophosphorylation of tyrosine residues in the

intracellular domain. This phosphorylation creates docking sites for various signaling proteins,

activating downstream pathways such as the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-

mTOR pathways, which are crucial for cell proliferation, survival, and migration.[5] (E)-AG 99
inhibits the initial autophosphorylation step, thereby blocking the entire downstream signaling

cascade.
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Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

IV. Experimental Protocols
A. Preparation of (E)-AG 99 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (E)-AG 99 in Dimethyl

Sulfoxide (DMSO).

Materials:

(E)-AG 99 powder (MW: 204.18 g/mol )

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes

Protocol:

Pre-weighing Preparation: Before opening, allow the vial of (E)-AG 99 powder to equilibrate

to room temperature to prevent condensation of moisture.
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Weighing: Accurately weigh out the desired amount of (E)-AG 99 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.04 mg of (E)-AG 99. Calculation:

0.20418 g/mol * 0.010 mol/L * 0.001 L = 0.0020418 g = 2.04 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed powder. For

2.04 mg of (E)-AG 99, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[3]

B. Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the workflow for preparing the (E)-AG 99 stock solution.
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Caption: Workflow for preparing (E)-AG 99 stock solution.

C. General Protocol for Cell-Based Assays
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This is a general guideline for using the (E)-AG 99 stock solution in cell-based experiments.

The final concentration and treatment time should be optimized for each specific cell line and

experimental condition.

Cell Culture: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere and grow overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the (E)-AG
99 DMSO stock solution. Prepare a series of dilutions in cell culture medium to achieve the

desired final concentrations. It is critical to ensure that the final concentration of DMSO in the

culture medium is consistent across all treatments (including vehicle control) and is non-toxic

to the cells (typically ≤ 0.1%).

Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the various concentrations of (E)-AG 99. Include a vehicle control

(medium with the same final concentration of DMSO).

Incubation: Incubate the cells for the desired period (e.g., 30 minutes to 24 hours),

depending on the specific assay.

Downstream Analysis: Following incubation, proceed with the intended downstream analysis,

such as Western blotting for phosphorylated EGFR, cell viability assays (e.g., MTT), or

apoptosis assays.

V. Safety and Handling
(E)-AG 99 is intended for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling the compound.

Handle DMSO with care as it can facilitate the absorption of other chemicals through the

skin.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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